Cas no 174258-39-0 (2-(4-Trifluoromethylphenyl)-4-Chloromethyl-5-Methyloxazole)

• Product Name: 2-(4-Trifluoromethylphenyl)-4-Chloromethyl-5-Methyloxazole
• CAS No: 174258-39-0
• MF: C₁₂H₉ClF₃NO
• MW: 275.65417265892
• MDL: MFCD09835598
• CID: 1359178
• PubChem ID: 10236333
• Update Time: 2025-10-10

2-(4-Trifluoromethylphenyl)-4-Chloromethyl-5-Methyloxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-(chloromethyl)-5-methyl-2-[4-(trifluoromethyl)phenyl]-
• 4-(CHLOROMETHYL)-5-METHYL-2-(4-(TRIFLUOROMETHYL)PHENYL)OXAZOLE
• 4-(chloromethyl)-5-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-oxazole
• 2-(4-TRIFLUOROMETHYLPHENYL)-4-CHLOROMETHYL-5-METHYLOXAZOLE
• 4-Chloromethyl-5-methyl-2-(4-trifluoromethyl-phenyl)-oxazole
• 174258-39-0
• SCHEMBL2517496
• 4-chloromethyl-5-methyl-2-[4-(trifluoromethyl)phenyl]-oxazole
• AS-38559
• ZGA25839
• AKOS027252440
• MFCD09835598
• DB-331758
• A921362
• DTXSID80437052
• 2-(4-Trifluoromethylphenyl)-4-Chloromethyl-5-Methyloxazole

• MDL： MFCD09835598
• Inchi： 1S/C12H9ClF3NO/c1-7-10(6-13)17-11(18-7)8-2-4-9(5-3-8)12(14,15)16/h2-5H,6H2,1H3
• InChI Key： UWKSFZMISAANMN-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)OC(C2C=CC(C(F)(F)F)=CC=2)=N1

Computed Properties

• Exact Mass: 275.03257
• Monoisotopic Mass: 275.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 26.03

2-(4-Trifluoromethylphenyl)-4-Chloromethyl-5-Methyloxazole Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(4-Trifluoromethylphenyl)-4-Chloromethyl-5-Methyloxazole

Comprehensive Overview of 2-(4-Trifluoromethylphenyl)-4-Chloromethyl-5-Methyloxazole (CAS No. 174258-39-0)

2-(4-Trifluoromethylphenyl)-4-Chloromethyl-5-Methyloxazole (CAS No. 174258-39-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features an oxazole core, a five-membered heterocyclic ring containing oxygen and nitrogen, which is substituted with a trifluoromethylphenyl group at the 2-position and a chloromethyl group at the 4-position. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 2-(4-Trifluoromethylphenyl)-4-Chloromethyl-5-Methyloxazole has surged, driven by their enhanced metabolic stability and lipophilicity in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance. The trifluoromethyl group, in particular, is a hotspot in modern drug design due to its ability to improve bioavailability and binding affinity.

From a synthetic perspective, the chloromethyl moiety in CAS No. 174258-39-0 offers reactivity for further functionalization, enabling the creation of diverse derivatives. This adaptability has made it a subject of interest in high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential. Additionally, its applications extend to crop protection chemicals, where fluorinated oxazoles are valued for their pest-resistant properties.

Environmental and regulatory considerations are also shaping the discourse around this compound. With the rise of green chemistry initiatives, researchers are investigating safer synthetic routes for 2-(4-Trifluoromethylphenyl)-4-Chloromethyl-5-Methyloxazole to minimize hazardous byproducts. Questions like "How to optimize the yield of 174258-39-0?" or "What are the alternatives to traditional halogenation methods?" are frequently searched in academic and industrial circles, reflecting the compound's relevance in sustainable science.

Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing CAS No. 174258-39-0, ensuring purity and consistency in research applications. The compound's stability under various conditions is another area of exploration, particularly for storage and transportation in large-scale production. As the pharmaceutical industry leans toward precise molecular design, the role of well-defined intermediates like this oxazole derivative becomes even more pivotal.

In summary, 2-(4-Trifluoromethylphenyl)-4-Chloromethyl-5-Methyloxazole represents a convergence of innovation in synthetic chemistry and applied life sciences. Its multifunctional architecture aligns with contemporary trends such as fragment-based drug discovery and agrochemical optimization, making it a compound of enduring scientific and commercial value.